Cas no 848819-84-1 (Methyl 3-amino-4-(cyclopropylamino)benzoate)

• Product Name: Methyl 3-amino-4-(cyclopropylamino)benzoate
• CAS No: 848819-84-1
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 1037614
• PubChem ID: 61311525
• Update Time: 2025-04-20

Methyl 3-amino-4-(cyclopropylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-4-(cyclopropylamino)benzoate
• 848819-84-1
• SB77450
• BS-24116
• AKOS010565554
• SCHEMBL23971034
• DTXSID10734182
• YIB81984
• Methyl3-amino-4-(cyclopropylamino)benzoate
• DB-360922

• MDL： MFCD08448266
• Inchi： 1S/C11H14N2O2/c1-15-11(14)7-2-5-10(9(12)6-7)13-8-3-4-8/h2,5-6,8,13H,3-4,12H2,1H3
• InChI Key： NDUMYKHASAAPMO-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=C(C=1)N)NC1CC1)=O

Computed Properties

• Exact Mass: 206.10600
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.35000
• LogP: 2.28390